Cas no 2138586-10-2 (5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol)

• Product Name: 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol
• CAS No: 2138586-10-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6023008
• PubChem ID: 165510796
• Update Time: 2025-10-30

5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol
• [5-(but-3-yn-1-yl)-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-4-yl]methanol
• 2138586-10-2
• EN300-1179445

• Inchi： 1S/C14H20N2O/c1-3-4-5-14-13(10-17)8-15-16(14)9-12-6-11(2)7-12/h1,8,11-12,17H,4-7,9-10H2,2H3
• InChI Key： DFEFDXXENZROTM-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C=1CCC#C)CC1CC(C)C1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol

Introduction to 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol (CAS No. 2138586-10-2)

5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138586-10-2, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an alkyne moiety and a pyrazole ring, makes it a structurally intriguing candidate for synthetic modifications and biological evaluations.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their pharmacological properties, with applications ranging from antiviral and anti-inflammatory agents to anticancer drugs. The specific substitution pattern in 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol introduces additional complexity, which may contribute to unique interactions with biological targets. The but-3-ynyl group, an alkyne derivative, can participate in various chemical reactions, including metal-catalyzed coupling reactions, which are commonly employed in the synthesis of complex molecules.

Furthermore, the 3-methylcyclobutyl substituent adds another layer of structural diversity, potentially influencing the compound's solubility, metabolic stability, and binding affinity to biological receptors. These structural elements collectively make 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol a valuable scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy, facilitating the rational design of new derivatives.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 5-(but-3-yn-1-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylylmethanol suggest that it may interact with PPIs or other protein targets in novel ways. Preliminary computational studies have indicated that this compound could potentially disrupt key protein interactions involved in cell signaling pathways, making it a promising candidate for further investigation.

The synthesis of 5-(but-3-ylnl)-1-(3-methylcyclobutyl)methyl-lH-pyrazol-l4-yImethanol involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. Key steps include the formation of the pyrazole ring through cyclocondensation reactions and subsequent functionalization with the butynyl and methylcyclobutyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide insights into potential pathways for modifying the compound's structure to enhance its biological activity.

The pharmacological potential of 5-(but--3-ylnl)-l(3-methylcyelobutul)methvl-lH-pyrazol-l4-yImeIhol has not yet been fully explored, but initial studies suggest that it may exhibit properties relevant to several therapeutic areas. For instance, the pyrazole ring is known to be a privileged scaffold in drug design due to its ability to modulate enzyme activity and receptor binding. The alkyne group can be further functionalized to introduce additional pharmacophores, expanding the compound's therapeutic profile. Additionally, the cyclobutyl moiety may contribute to steric hindrance around critical binding sites, influencing the compound's selectivity and efficacy.

Recent research has also highlighted the importance of structure-based drug design approaches in optimizing small molecule candidates. High-resolution crystal structures of target proteins have provided valuable insights into how ligands interact with biological macromolecules at an atomic level. By integrating these structural data with computational modeling techniques, researchers can design analogs of 5-(but--3-ylnl)-l(3-methyllcyelobutul)methvl-lH-pyrazol-l4-yImeIhol that are more likely to bind effectively to their intended targets. This approach has already led to significant advances in drug discovery programs worldwide.

In conclusion,5-(but--3-ylnl)-l(3-methyllcyelobutul)methvl-lH-pyrazol-l4-yImeIhol (CAS No. 2138586--10--2) represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound,5-but--3-ylnl-l(3-methyllcyelobutul)methvl-lH-pyrazol-l4-yImeIhol is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.